Isomorellic acid

• Molecular Formula: C33H36O8
• Molecular Weight: 560.6 g/mol
• InChI: InChI=1S/C33H36O8/c1-16(2)8-9-20-26-19(11-12-30(4,5)39-26)24(34)23-25(35)21-14-18-15-22-31(6,7)41-32(28(18)36,13-10-17(3)29(37)38)33(21,22)40-27(20)23/h8,10-12,14,18,22,34H,9,13,15H2,1-7H3,(H,37,38)/b17-10+
• InChIKey: COVMVPHACFXMAX-LICLKQGHSA-N

Isomorellic Acid Procurement Profile

Isomorellic acid is a cytotoxic caged xanthone compound, derived from the resin of Garcinia hanburyi (Gamboge) and related Garcinia species [1]. Characterized by a complex hexacyclic scaffold (C33H36O8; MW 560.63) with a prenylated side chain, it belongs to the class of organic compounds known as pyranoxanthones [2]. Its primary bioactivity is the inhibition of cancer cell growth, making it a focused tool for oncology research .

Source Garcinia hanburyi resin (gamboge)

Research Context Leukemia cell-model endpoint review

Grade HPLC-verified research standard

• [1] Han QB, et al. Cytotoxic polyprenylated xanthones from the resin of Garcinia hanburyi. Chem Pharm Bull (Tokyo). 2006 Feb;54(2):265-7. View Source
• [2] NP-MRD. Isomorellic acid (NP0071366). Natural Products Magnetic Resonance Database. View Source

No Generic Substitute for Isomorellic Acid

Substituting isomorellic acid with a generic 'caged xanthone' like gambogic acid or morellic acid is scientifically unreliable. Caged xanthones are a class of structurally complex molecules where minor variations in stereochemistry or prenyl side chain composition dictate distinct cytotoxic potency, apoptosis mechanisms, and pharmacokinetic profiles [1]. For instance, a study on cholangiocarcinoma cells demonstrated that isomorellinol, a closely related analog, exhibited a drastically different effect on the Bax/Bcl-2 protein expression ratio compared to other tested xanthones [2]. Therefore, the specific quantitative bioactivity of isomorellic acid on defined cell lines (e.g., K562/ADR) cannot be assumed for its isomers or analogs [3].

Isomorellic Acid (Target)

E (trans) geometric configuration at C-2 side chain

Reported cytotoxicity in K562/ADR drug-resistant leukemia model

HPLC-resolved peak with defined retention time

Morellic Acid (Potential Substitute)

Z (cis) configuration; structural isomer, not interchangeable

No reported K562/ADR IC₅₀ data; characterized by HUVEC migration inhibition

Distinct chromatographic behavior; may shift assay interpretation

• [1] Hahnvajanawong C, et al. Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World J Gastroenterol. 2010 May 14;16(18):2235-43. View Source
• [2] Hahnvajanawong C, et al. Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World J Gastroenterol. 2010 May 14;16(18):2235-43. View Source
• [3] Han QB, et al. Cytotoxic polyprenylated xanthones from the resin of Garcinia hanburyi. Chem Pharm Bull (Tokyo). 2006 Feb;54(2):265-7. View Source

Isomorellic Acid Differentiation Evidence

Comparative Cytotoxicity in Drug-Resistant Leukemia

In a direct in vitro study, isomorellic acid demonstrated potent and differential cytotoxicity against human chronic myelogenous leukemia cell lines. The IC50 value for the drug-resistant variant (K562/ADR) was determined to be 1.86±0.13 μg/mL, whereas the drug-sensitive parent line (K562/S) exhibited a lower IC50 of 0.91±0.07 μg/mL after a 44-hour treatment [1].

Comparative Cytotoxicity in Drug-Resistant Leukemia

Cross-study comparable

Isomorellic acid IC₅₀ 1.86 ± 0.13 μg/mL (K562/ADR); morellic acid: no comparable data

Supports K562/ADR model-response context

44 h MTT assay; K562/ADR doxorubicin-resistant cell line

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	1.86±0.13 μg/mL
Comparator Or Baseline	0.91±0.07 μg/mL
Quantified Difference	~2-fold difference (higher IC50 in resistant cells)
Conditions	K562/ADR (drug-resistant) and K562/S (drug-sensitive) human leukemia cells; 44 h exposure.

Why This Matters

This quantifies a differential effect between drug-resistant and sensitive cancer cells, providing a rationale for selecting isomorellic acid in research focused on overcoming chemotherapy resistance.

• [1] Han QB, et al. Cytotoxic polyprenylated xanthones from the resin of Garcinia hanburyi. Chem Pharm Bull (Tokyo). 2006 Feb;54(2):265-7. View Source

Cytotoxicity vs. 30-Hydroxygambogic Acid Isomers

Isomorellic acid and morellic acid are geometric isomers, a relationship that can lead to distinct biological activities [1]. This is a class-level inference: while direct comparative bioactivity data between the two pure isomers are limited, the structural difference (cis/trans configuration on the prenyl side chain) is established by NMR and mass spectrometry data [2][3]. Furthermore, morellic acid has been reported with a different activity profile, including antiangiogenic and antibacterial effects [4], highlighting that the isomer is not a functional substitute.

Cytotoxicity vs. 30-Hydroxygambogic Acid Isomers

Cross-study comparable

~1.62 μM (K562/S) vs R-30-hydroxy 1.27 μM, S-30-hydroxy 3.61 μM; resistance index ~2.0

Supports SAR resistance profile review

MTT assay; absence of C-30 hydroxyl may alter resistance circumvention pattern

Evidence Dimension	Chemical Structure
Target Compound Data	Isomorellic acid (cis or trans isomer)
Comparator Or Baseline	Morellic acid (the corresponding trans or cis isomer)
Quantified Difference	N/A (structural comparison based on spectroscopic data)
Conditions	NMR and MS analysis; source material from Garcinia species [3]

Why This Matters

The defined geometric isomeric state of isomorellic acid is critical for reproducing specific research outcomes, as the alternative isomer (morellic acid) is known to have a distinct bioactivity profile.

• [1] Chantarasriwong O, et al. Chemistry and biology of the caged Garcinia xanthones. Chem Rev. 2012 Dec 12;112(12):6148-84. View Source
• [2] Han QB, et al. Cytotoxic polyprenylated xanthones from the resin of Garcinia hanburyi. Chem Pharm Bull (Tokyo). 2006 Feb;54(2):265-7. View Source
• [3] Song-Lin Li, et al. Improved high-performance liquid chromatographic method for simultaneous determination of 12 cytotoxic caged xanthones in gamboges. Biomed Chromatogr. 2008 Jun;22(6):637-44. View Source
• [4] ChEBI. Morellic acid (CHEBI:66401). View Source

HPLC Quantification for Gamboge Authentication

An improved HPLC method validated for the simultaneous quantification of 12 caged xanthones, including isomorellic acid, achieved baseline separation and precise quantification. The method demonstrated limits of detection (LOD) between 0.03-0.08 μg/mL, overall intra-day and inter-day variations of less than 7.9%, and recovery over 93.2% for all 12 analytes [1]. This analytical capability ensures that isomorellic acid can be reliably distinguished and quantified in complex mixtures, a critical factor for verifying compound identity and purity in research settings.

HPLC Quantification for Gamboge Authentication

Head-to-head comparison

Resolved as trans-isomer in 12-xanthone HPLC method; LOD 0.03–0.08 μg/mL

Supports isomer-specific quality control

Validated per ICH guidelines; C18 gradient elution

Evidence Dimension	Analytical method validation (HPLC)
Target Compound Data	Isomorellic acid can be separated and quantified
Comparator Or Baseline	11 other caged xanthones (e.g., morellic acid, gambogic acid isomers)
Quantified Difference	LOD: 0.03-0.08 μg/mL; Precision: <7.9% RSD; Recovery: >93.2%
Conditions	Reverse-phase HPLC with validated method for 12 caged xanthones from Gamboge.

Why This Matters

The existence of a validated, high-resolution analytical method provides a verifiable tool for researchers to confirm the identity and purity of their isomorellic acid, mitigating the risk of using misidentified or impure material.

• [1] Song-Lin Li, et al. Improved high-performance liquid chromatographic method for simultaneous determination of 12 cytotoxic caged xanthones in gamboges. Biomed Chromatogr. 2008 Jun;22(6):637-44. View Source

Isomorellic Acid Application Scenarios

Drug-Resistant Leukemia Model (K562/ADR)

Based on the established IC50 values against drug-resistant K562/ADR and sensitive K562/S cells [1], isomorellic acid is an ideal tool compound for studies investigating the mechanisms of multidrug resistance (MDR) in leukemia. Researchers can use this differential cytotoxicity to probe the compound's interactions with P-glycoprotein (P-gp) or other drug efflux pumps, and to identify synergistic combinations with standard chemotherapeutics.

SAR Studies on Caged Xanthone Isomerism

Given its defined geometric isomeric relationship to morellic acid [2], isomorellic acid serves as a critical reference standard in SAR studies. By comparing its bioactivity, stability, and target engagement with its isomer and other related xanthones, researchers can map the structural determinants (e.g., side-chain stereochemistry) that govern cytotoxic potency and selectivity within this complex natural product class.

Gamboge Authentication and Standardization

The availability of a validated HPLC method that resolves isomorellic acid from 11 other structurally similar caged xanthones [3] makes it an essential reference compound for analytical chemistry applications. This includes the development of quality control assays for Garcinia-derived extracts, standardization of herbal preparations, and the quantification of isomorellic acid in pharmacokinetic or pharmacodynamic studies.

Application

Selection Property

Validation Focus

Drug-resistant leukemia cell-model studies

Cell-model endpoint context

K562/ADR response and resistance index

Caged xanthone stereochemistry SAR

Stereochemical identity (E-configuration)

Cytotoxicity vs. antiangiogenic assay comparison

Gamboge authentication by HPLC

HPLC-resolved isomer peak

Isomer-specific xanthone profiling

Nanoparticle formulation development

Patent-backed nanoparticle platform

Formulation stability and solubility review

• [1] Han QB, et al. Cytotoxic polyprenylated xanthones from the resin of Garcinia hanburyi. Chem Pharm Bull (Tokyo). 2006 Feb;54(2):265-7. View Source
• [2] Chantarasriwong O, et al. Chemistry and biology of the caged Garcinia xanthones. Chem Rev. 2012 Dec 12;112(12):6148-84. View Source
• [3] Song-Lin Li, et al. Improved high-performance liquid chromatographic method for simultaneous determination of 12 cytotoxic caged xanthones in gamboges. Biomed Chromatogr. 2008 Jun;22(6):637-44. View Source